Cas no 1603584-40-2 (2-ethyl(methyl)aminothieno2,3-d1,3thiazole-5-carboxylic acid)

• Product Name: 2-ethyl(methyl)aminothieno2,3-d1,3thiazole-5-carboxylic acid
• CAS No: 1603584-40-2
• MF: C₉H₁₀N₂O₂S₂
• MW: 242.317899227142
• CID: 5151763
• PubChem ID: 75481466
• Update Time: 2025-06-29

2-ethyl(methyl)aminothieno2,3-d1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]thiazole-5-carboxylic acid, 2-(ethylmethylamino)-
• 2-ethyl(methyl)aminothieno2,3-d1,3thiazole-5-carboxylic acid

• Inchi： 1S/C9H10N2O2S2/c1-3-11(2)9-10-7-5(15-9)4-6(14-7)8(12)13/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： HYXWVTOZBHXDKL-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(O)=O)SC=2N=C1N(CC)C

Additional information on 2-ethyl(methyl)aminothieno2,3-d1,3thiazole-5-carboxylic acid

Introduction to 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid (CAS No. 1603584-40-2)

2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid, identified by the CAS number 1603584-40-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienothiazole class, a scaffold known for its broad spectrum of biological activities. The structural features of this molecule, particularly its fused thieno and thiazole rings, along with the presence of an amine and carboxylic acid functional groups, make it a promising candidate for further exploration in drug discovery.

The thieno[2,3-d]thiazole core is a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological properties. These include antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The introduction of substituents such as ethyl and methyl groups at the amine position enhances the molecule's interactiveness with biological targets, potentially improving its efficacy and selectivity. Additionally, the carboxylic acid moiety provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacokinetic profiles and reduced side effects. 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid has emerged as a compound of interest due to its unique structural framework and potential biological activity. Studies have demonstrated that derivatives of thienothiazole can modulate various cellular pathways involved in disease progression. For instance, some derivatives have shown promise in inhibiting kinases and other enzymes that are aberrantly expressed in cancer cells.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The amine group can form hydrogen bonds with polar residues in proteins, while the carboxylic acid can participate in ionic interactions or act as a ligand for metal ions. These interactions are crucial for achieving high affinity and specificity in drug design. Furthermore, the aromatic nature of the thienothiazole ring allows for favorable hydrophobic interactions within binding pockets of biological macromolecules.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid and its potential targets. Molecular docking studies have suggested that this compound may bind to enzymes such as cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer development. Additionally, preliminary experiments have indicated that certain derivatives of this scaffold exhibit inhibitory effects on CDK4/6, making them attractive candidates for anticancer therapy.

The synthesis of 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. The use of advanced catalytic systems has improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for preclinical studies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the synthesized product and confirm its structural integrity.

Preclinical studies have begun to explore the pharmacological properties of 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid in various disease models. In vitro assays have shown that this compound can inhibit the proliferation of certain cancer cell lines by disrupting critical signaling pathways. For example, it has been observed to suppress the activity of tyrosine kinases involved in tumor growth and metastasis. These findings are particularly encouraging given the growing demand for targeted therapies that minimize systemic toxicity.

Animal models have provided further insights into the therapeutic potential of this compound. In vivo studies have demonstrated that 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid can reduce tumor volume and improve survival rates in murine models of cancer. These results suggest that it may be effective in treating human cancers when administered at appropriate doses. However, additional research is needed to determine its optimal therapeutic window and potential side effects.

The future development of 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid as a drug candidate will likely involve structure-activity relationship (SAR) studies to identify key functional groups responsible for its biological activity. By systematically modifying different parts of the molecule, researchers can fine-tune its properties to enhance potency and selectivity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

The growing interest in heterocyclic compounds like 2-ethyl(methyl)aminothieno[2,3-d]thiazole-5-carboxylic acid reflects their versatility as pharmacological tools. These molecules offer a rich structural diversity that can be leveraged to develop novel therapeutics targeting an array of diseases. As our understanding of biological systems continues to expand, compounds such as this one will play an increasingly important role in addressing unmet medical needs.